Cas no 1028684-66-3 (Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate)

• Product Name: Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate
• CAS No: 1028684-66-3
• MF: C₁₄H₁₆O₆S₂
• MW: 344.403242111206
• CID: 4568609
• Update Time: 2025-07-19

Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate

• Inchi： 1S/C14H16O6S2/c1-19-13(17)3-5-21-11-7-10(16)12(8-9(11)15)22-6-4-14(18)20-2/h7-8H,3-6H2,1-2H3
• InChI Key： BZBWWMNDMWSOAG-UHFFFAOYSA-N
• SMILES： C1(SCCC(OC)=O)C(=O)C=C(SCCC(OC)=O)C(=O)C=1

Computed Properties

• Exact Mass: 344.038831g/mol
• Monoisotopic Mass: 344.038831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.4g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate

Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate (CAS No. 1028684-66-3): A Comprehensive Overview

Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate (CAS No. 1028684-66-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate is intricate and includes several functional groups that contribute to its reactivity and biological activity. The molecule features a cyclohexadiene ring with multiple substituents, including a sulfanyl group and a methoxy group. These functional groups play crucial roles in the compound's interactions with biological systems and its potential therapeutic applications.

One of the key aspects of Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate is its synthesis. Various synthetic routes have been developed to produce this compound efficiently. One common method involves the reaction of a suitable starting material with a sulfur-containing reagent to introduce the sulfanyl group. Subsequent steps may include the formation of the cyclohexadiene ring and the introduction of other functional groups through selective reactions. These synthetic strategies are crucial for optimizing yield and purity, which are essential for both research and potential commercial applications.

In terms of biological activity, Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate has shown promise in several areas. Recent studies have investigated its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Additionally, research has explored the antioxidant properties of Methyl 3-({4[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The pharmacokinetic properties of Methyl 3-{[4-(3-methoxypropionylthio)-2-cyano-cyclohexa-[1,2-b:5,4-b']dithiophenin-S-thio]methyl}propionic acid methyl ester are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is essential for assessing its safety and efficacy as a therapeutic agent. Preliminary studies suggest that it has favorable pharmacokinetic properties, including good bioavailability and a reasonable half-life.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-{[4-(3-methoxypropionylthio)-2-cyano-cyclohexa-[1,2-b:5,4-b']dithiophenin-S-thio]methyl}propionic acid methyl ester in various disease models. These trials are designed to provide robust data on its therapeutic potential and to identify any potential side effects or contraindications. Early results from these trials have been promising, but further research is needed to fully understand its clinical applications.

In conclusion, Methyl 3-{[4-(3-methoxypropionylthio)-2-cyano-cyclohexa-[1,2-b:5,4-b']dithiophenin-S-thio]methyl}propionic acid methyl ester (CAS No. 1028684-66-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory agent and antioxidant makes it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.